1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C7H7F3N2O2
• Molecular Weight: 208.14 g/mol
• IUPAC Name: 2-ethyl-4-(trifluoromethyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C7H7F3N2O2/c1-2-12-5(6(13)14)4(3-11-12)7(8,9)10/h3H,2H2,1H3,(H,13,14)
• InChI Key: UOTSLTADNMZIDW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C(F)(F)F)C(=O)O

Description

1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with an ethyl group at position 1, a trifluoromethyl (CF₃) group at position 4, and a carboxylic acid (–COOH) at position 5. The CF₃ group enhances lipophilicity and metabolic stability, while the carboxylic acid contributes to hydrogen bonding and solubility in polar solvents. This compound is of interest in medicinal chemistry and agrochemical research due to the bioactivity of pyrazole derivatives .

Preparation Methods

Synthetic Routes: Several synthetic routes exist for the preparation of 1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid. One common method involves the reaction of 4-(trifluoromethyl)benzenesulfonyl chloride with ethyl hydrazinecarboxylate. The reaction proceeds through nucleophilic substitution, resulting in the formation of the desired compound.

Reaction Conditions: The reaction typically takes place under inert gas (nitrogen or argon) at low temperatures. Solvents such as chloroform or methanol may be used. The product is obtained as a light yellow, low-melting solid.

Industrial Production Methods: While industrial-scale production methods may vary, the synthetic route described above can be adapted for large-scale production. Optimization of reaction conditions, purification, and yield are crucial for efficient manufacturing.

Chemical Reactions Analysis

1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid can undergo various chemical reactions:

Oxidation: It may participate in oxidation reactions, potentially leading to the formation of related derivatives.

Reduction: Reduction of the carboxylic acid group could yield the corresponding alcohol.

Substitution: Nucleophilic substitution reactions can occur at the pyrazole ring or the carboxylic acid group.

Common Reagents and Conditions:

Nucleophilic Substitution: Ethyl hydrazinecarboxylate, base (e.g., sodium hydroxide), and an appropriate solvent.

Oxidation: Oxidizing agents (e.g., potassium permanganate, chromic acid).

Reduction: Reducing agents (e.g., lithium aluminum hydride, sodium borohydride).

Major Products: The major products depend on the specific reaction conditions. Potential products include derivatives with modified functional groups or altered substitution patterns.

Scientific Research Applications

1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid finds applications in various fields:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: It may serve as a pharmacophore or scaffold for drug design.

Medicine: Research into its potential therapeutic effects.

Industry: Used in the development of agrochemicals, pharmaceuticals, and materials.

Mechanism of Action

The exact mechanism by which this compound exerts its effects depends on its specific application. It may interact with molecular targets, modulate pathways, or influence biological processes.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• 1-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid ():
  This analog substitutes position 1 with a p-tolyl group and positions 4 and 5 with –COOH and CF₃, respectively. The reversed positions of CF₃ and –COOH (compared to the target compound) alter electronic effects. The CF₃ group at position 5 may reduce the acidity of the adjacent –COOH group due to its electron-withdrawing nature .

• 1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid ():
  Here, the CF₃ group is at position 3, adjacent to the –COOH at position 4. This proximity increases the acidity of the –COOH group compared to the target compound, where CF₃ is at position 4 and –COOH at position 5. The ethyl group at position 1 in both compounds ensures similar steric environments .

• Ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate ():
  This ester derivative has CF₃ at position 3 and an ethyl ester (–COOEt) at position 5. The ester group reduces polarity and hydrogen-bonding capacity compared to the carboxylic acid in the target compound. This difference impacts solubility and pharmacokinetic properties .

Data Tables

Table 1: Key Properties of Selected Pyrazole Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	Key Applications/Properties
1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid	1: Et; 4: CF₃; 5: –COOH	C₇H₇F₃N₂O₂	Medicinal chemistry lead optimization
1-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	1: p-tolyl; 4: –COOH; 5: CF₃	C₁₂H₉F₃N₂O₂	Agrochemical intermediates
1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	1: Et; 3: CF₃; 4: –COOH	C₇H₇F₃N₂O₂	High acidity for salt formation
Ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate	1: Et; 3: CF₃; 5: –COOEt	C₉H₁₁F₃N₂O₂	Lipophilic prodrug development

Table 2: Comparative Acidity and Solubility

Compound	pKa (Predicted/Experimental)	Solubility in Water (mg/mL)
1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid	~2.5 (estimated)	15–20 (pH 7.4)
1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	~1.8	25–30 (pH 7.4)
Ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate	N/A (ester)	<5 (pH 7.4)